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molecular formula C7H10O3 B7887341 [(2R)-oxiran-2-yl]methyl 2-methylprop-2-enoate

[(2R)-oxiran-2-yl]methyl 2-methylprop-2-enoate

Cat. No. B7887341
M. Wt: 142.15 g/mol
InChI Key: VOZRXNHHFUQHIL-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04259162

Procedure details

Glycidyl methacrylate corresponding to the formula: ##STR10## is reacted with thiourea corresponding to the formula: ##STR11## at ambient temperature in a mixture of water and ethanol. The reaction gives 2,3-epithiopropyl methacrylate corresponding to the formula: ##STR12##
Name
Glycidyl methacrylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
thiourea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
2,3-epithiopropyl methacrylate

Identifiers

REACTION_CXSMILES
[C:1]([O:6][CH2:7][CH:8]1O[CH2:9]1)(=[O:5])[C:2]([CH3:4])=[CH2:3].NC(N)=[S:13]>O.C(O)C>[C:1]([O:6][CH2:7][CH:8]1[S:13][CH2:9]1)(=[O:5])[C:2]([CH3:4])=[CH2:3]

Inputs

Step One
Name
Glycidyl methacrylate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(=C)C)(=O)OCC1CO1
Name
thiourea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=S)N
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2,3-epithiopropyl methacrylate
Type
product
Smiles
C(C(=C)C)(=O)OCC1CS1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.